Cas no 2757906-08-2 (2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid)

• Product Name: 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid
• CAS No: 2757906-08-2
• MF: C₁₄H₁₃NO₅S
• MW: 307.321722745895
• CID: 5946535
• PubChem ID: 165978873
• Update Time: 2025-06-08

2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37153036
• 2-methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid
• 2757906-08-2
• 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid

• Inchi： 1S/C14H13NO5S/c1-9-3-5-12(6-4-9)21(18,19)20-13-8-11(14(16)17)7-10(2)15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： WPJUZHHXQYDDGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=C(C(=O)O)C=C(C)N=1

Computed Properties

• Exact Mass: 307.05144369g/mol
• Monoisotopic Mass: 307.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid

Introduction to 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic Acid (CAS No: 2757906-08-2)

The compound 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid, identified by the CAS number 2757906-08-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a methyl group, a sulfonyloxy group, and a carboxylic acid moiety, which collectively contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of this compound in the design of bioactive molecules. The presence of the sulfonyloxy group, derived from 4-methylbenzenesulfonic acid, imparts high stability and lipophilicity to the molecule, making it suitable for various biological applications. Additionally, the carboxylic acid group at position 4 of the pyridine ring facilitates further functionalization, enabling researchers to explore its potential as a building block for more complex structures.

The synthesis of 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with recent findings suggesting its potential as an anti-inflammatory agent. Furthermore, the compound's structural flexibility allows it to serve as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

The pharmacokinetic properties of 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid have been evaluated in preclinical studies, revealing favorable absorption and distribution profiles. These studies indicate that the compound could be optimized further for therapeutic use by modifying its functional groups to enhance bioavailability and reduce toxicity.

In conclusion, 2-Methyl-6-[(4-methylbenzenesulfonyl)oxy]pyridine-4-carboxylic acid (CAS No: 2757906-08-) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool in the development of innovative chemical products and therapeutic agents.